![molecular formula C18H21N3O3 B4021941 2-(diethylamino)-N-(4-methylphenyl)-5-nitrobenzamide](/img/structure/B4021941.png)
2-(diethylamino)-N-(4-methylphenyl)-5-nitrobenzamide
Description
Synthesis Analysis
The synthesis of benzamide derivatives, including compounds structurally related to 2-(diethylamino)-N-(4-methylphenyl)-5-nitrobenzamide, typically involves ring-opening reactions, nitration processes, or specific substitutions in the benzamide moiety. For example, the synthesis of N-(4-methylphenyl)-2-(3-nitrobenzamido) benzamide from a ring-opening reaction of 2-(3-nitrophenyl)-4H-benzoxazin-4-one demonstrates the intricacy of synthesizing nitrobenzamide derivatives (Ayoob & Hawaiz, 2023).
Molecular Structure Analysis
The molecular structure of benzamide derivatives is characterized by specific intermolecular interactions, such as hydrogen bonding and pi-pi stacking, which significantly influence their crystalline arrangement. Studies on isomeric benzamides have revealed diverse three-dimensional framework structures, underlined by C-H...O hydrogen bonds and aromatic pi-pi stacking interactions, which are crucial for understanding the molecular arrangement of such compounds (Wardell et al., 2005).
Chemical Reactions and Properties
Benzamide derivatives undergo various chemical reactions, including nitration and substitution, which alter their chemical properties significantly. For instance, the formation of 4-methylphenanthrenes via palladium-catalyzed annulation using methyl nitrobenzoates as the methylating agent showcases the reactivity of nitrobenzamide compounds under specific conditions (Mandal et al., 2000).
Physical Properties Analysis
The physical properties of benzamide derivatives, such as solubility, melting point, and crystalline structure, are closely related to their molecular structure and intermolecular interactions. For example, the crystal structure and spectroscopic properties of 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide provide insights into the physical characteristics that influence the compound's behavior in different environments (He et al., 2014).
Chemical Properties Analysis
The chemical properties of benzamide derivatives, including acidity, basicity, reactivity towards various reagents, and photostability, are determined by their functional groups and molecular configuration. The study on the photo-rearrangement of N-aryl-2-nitrobenzamides, leading to azo-compounds under light exposure, illustrates the photochemical behavior of nitrobenzamide compounds and their potential for chemical transformations (Gunn & Stevens, 1973).
properties
IUPAC Name |
2-(diethylamino)-N-(4-methylphenyl)-5-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c1-4-20(5-2)17-11-10-15(21(23)24)12-16(17)18(22)19-14-8-6-13(3)7-9-14/h6-12H,4-5H2,1-3H3,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFNLEWWRISNQMD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NC2=CC=C(C=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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